Cas no 1379324-86-3 (6-Bromobenzo[d]isothiazol-3-amine)

• Product Name: 6-Bromobenzo[d]isothiazol-3-amine
• CAS No: 1379324-86-3
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 1011321
• PubChem ID: 71748433
• Update Time: 2025-04-20

6-Bromobenzo[d]isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]isothiazol-3-amine
• 6-bromo-1,2-benzothiazol-3-amine
• 1379324-86-3
• BS-49903
• 1,2-Benzisothiazol-3-amine, 6-bromo-
• DTXSID40857535
• CS-0162939
• E76263

• MDL： MFCD11847109
• Inchi： 1S/C7H5BrN2S/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H,(H2,9,10)
• InChI Key： YQRGJKVMKDCMBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N)=NSC=2C=1

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų